Cas no 914637-66-4 (5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid)

• Product Name: 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
• CAS No: 914637-66-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4719613
• Update Time: 2023-11-20

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine-3-carboxylic acid
• 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
• SBB053512
• FCH1181488
• 6,7,8,9-Tetrahydro-5H-imidazo-[1,2-a]azepine-3-carboxylic acid
• 5H,6H,7H,8H,9H-imidazo[1,2-a]azaperhydroepine-3-carboxylic acid

• Inchi： 1S/C9H12N2O2/c12-9(13)7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5H2,(H,12,13)
• InChI Key： KENUGPLNQCEXAG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2CCCCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 55.1